Cas no 1391-36-2 (Duramycin (~90%))

Duramycin (~90%) Properties

Names and Identifiers

• Lancovutide
• Duramycin
• Ancovenin,2-L-lysine-6-(3-aminoalanine)-10-L-phenylalanine-12-L-phenylalanine-13-L-valine-15-(erythro-3-hydroxy-L-aspartic acid)-,cyclic 6-19)-imine
• Lancovutide [INN]
• Leucopeptin
• UNII-BPR0F3X56H
• antibioticpa48009
• duramycin from streptoverticillium*ci·Namoneus
• duramycin from streptoverticillium*cinnamoneus
• 2-l-lysine-6-(3-aminoalanine)-10-l-phenylalanine-12-l-phenylalanine-ancoveni
• cyclic6-19)-imine
• 1391-36-2
• CHEBI:219659
• PA48009
• +Expand

• InChIKey： SFWLDKQAUHFCBS-WWXQEMPQSA-N
• Inchi： 2
• SMILES： NCCCC[C@@H]1NC(=O)[C@@H](N)CSC(C)[C@@H]2C(N[C@H](C(=O)O)CCCCNC[C@H]3C(N[C@H](C(NCC(N4CCC[C@H]4C(N[C@H](C(N[C@H]4C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N2)=O)CC(=O)N)=O)=O)[C@H](C(=O)O)O)=O)CSC[C@H](C(N[C@@H](CS[C@H]4C)C(N3)=O)=O)NC(=O)[C@H](CCC(=O)N)NC1=O)=O)C(C)C)=O)CC1=CC=CC=C1)=O)=O)CC1=CC=CC=C1)=O)=O)=O)CC1=CC=CC=C1)=O)=O

Computed Properties

• Exact Mass: 1997.82000
• Hydrogen Bond Donor Count: 25
• Hydrogen Bond Acceptor Count: 31
• Rotatable Bond Count: 25
• Monoisotopic Mass: 1997.8222600g/mol
• Heavy Atom Count: 140
• Complexity: 4340
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -9.2
• Tautomer Count: 1001
• Surface Charge: 0
• Topological Polar Surface Area: 836Ų

Experimental Properties

• LogP: -0.94690
• PSA: 835.99000
• Refractive Index: 1.6680 (estimate)
• Melting Point: 271-273 ºC
• Solubility: 0.1 M HCl: soluble10mg/mL
• Density: 1.0238 (rough estimate)